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Compound of Interest

Compound Name: 2-Ethylmorpholine

Cat. No.: B1591529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Handling 2-Ethylmorpholine in a laboratory setting requires a meticulous approach to safety.

This guide provides essential, immediate, and actionable information for the operational use

and disposal of 2-Ethylmorpholine, ensuring the well-being of personnel and the integrity of

research. As Senior Application Scientists, we synthesize technical data with practical, field-

tested insights to empower you with the knowledge to work safely and effectively.

Understanding the Risks: Hazard Profile of 2-
Ethylmorpholine
2-Ethylmorpholine is a versatile compound, but it is not without its hazards. A thorough

understanding of its risk profile is the foundation of safe handling. It is classified as a substance

that can cause skin irritation, serious eye damage, and may cause respiratory irritation.[1]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation[1]

Serious Eye Damage

(Category 1)
GHS05 Danger

H318: Causes serious

eye damage[1]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

GHS07 Warning
H335: May cause

respiratory irritation[1]

Key Physical and Chemical Properties:

Property Value

Molecular Formula C6H13NO[1][2]

Molecular Weight 115.17 g/mol [1]

Boiling Point 155-157 °C[3]

Density 0.9419 g/cm³[3]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable

when handling 2-Ethylmorpholine. The following PPE is mandatory to create a barrier

between you and the chemical, mitigating the risk of exposure.

Core PPE Requirements:
Eye and Face Protection: Chemical safety goggles are the minimum requirement.[4][5] For

tasks with a higher risk of splashing, a face shield worn over safety goggles is essential.[6]

This dual protection is critical to prevent irreversible eye damage.[1]
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Skin Protection:

Gloves: Wear solvent-resistant gloves, such as neoprene or nitrile rubber.[7] It is crucial to

inspect gloves for any signs of degradation or perforation before each use.[8] Double

gloving is recommended when handling hazardous drugs and provides an extra layer of

safety.[6]

Lab Coat/Gown: A chemically resistant lab coat or gown is necessary to protect your skin

and clothing from potential splashes.[4][6] Ensure the material is non-absorbent;

polyethylene-coated polypropylene or similar laminates are preferred over standard cloth

lab coats.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of vapors.[4][5] If a fume hood is not

available or if exposure limits are likely to be exceeded, a NIOSH-approved respirator with

an organic vapor cartridge is required.[4][5]

Visualizing Your PPE Ensemble:
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Essential PPE for 2-Ethylmorpholine

Chemical Safety Goggles Face Shield (as needed)Add for Splash Risk

Solvent-Resistant Gloves
(Neoprene/Nitrile)

Chemically Resistant Gown

NIOSH-Approved Respirator
(in fume hood/poor ventilation)

Researcher

Always Wear

Always Wear

Always Wear

Use in Specific Scenarios

Immediate Actions

Exposure Event

Eye Contact:
Flush with water for 15-30 min

Skin Contact:
Remove contaminated clothing,

wash with soap and water

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, DO NOT induce vomiting

Seek Immediate
Medical Attention

If irritation persists

Spill

Evacuate and Secure Area

Eliminate Ignition Sources

Absorb with Inert Material
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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